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Compound of Interest

Compound Name: Roxindole Hydrochloride

Cat. No.: B1662251 Get Quote

An In-depth Technical Guide to the Molecular Structure and Formula of Roxindole
Hydrochloride (C23H26N2O.HCl)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical

formula, and associated physicochemical and pharmacological properties of roxindole
hydrochloride. It includes a summary of its receptor binding affinities, details on its synthetic

routes, and a visualization of its primary signaling pathways.

Molecular Structure and Formula
Roxindole is an indole-derivative compound classified as a dopaminergic and serotonergic

agent. The hydrochloride salt is the commonly used form in research and development.

Chemical Name: 3-[4-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)butyl]-1H-indol-5-ol

hydrochloride

Molecular Formula: C₂₃H₂₆N₂O·HCl

IUPAC Name: 3-[4-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)butyl]-1H-indol-5-ol;hydrochloride[1]

CAS Number: 108050-82-4[1][2][3][4]

Synonyms: EMD 49980[2][5]
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The core structure consists of an indol-5-ol moiety connected via a butyl chain to a 4-phenyl-

1,2,3,6-tetrahydropyridine group. The hydrochloride salt is formed by the protonation of the

basic nitrogen atom in the tetrahydropyridine ring.

Physicochemical and Pharmacological Data
The key quantitative properties of roxindole hydrochloride are summarized below. This data

is essential for experimental design, formulation, and understanding its pharmacological profile.

Property Value Reference(s)

Molecular Weight 382.93 g/mol [2][3][4]

Monoisotopic Mass
346.2045 g/mol (for the free

base)
[6][7]

Melting Point 165 °C [4]

Solubility
Soluble to 50 mM in DMSO

with gentle warming.
[2]

Purity
≥98% (as determined by

HPLC)
[2][5]

Receptor Affinity (pKi)

Human Dopamine Receptors:-

D₂: 8.55- D₃: 8.93- D₄:

8.23Human Serotonin

Receptors:- 5-HT₁ₐ: 9.42- 5-

HT₁ₑ: 6.00- 5-HT₁ₒ: 7.05

[2][5]

IC₅₀ 5-HT₁ₐ Receptor: 0.9 nM [8]

In Vivo Efficacy (ED₅₀)

- Inhibition of apomorphine-

induced climbing (mice): 1.4

mg/kg s.c.- Inhibition of

apomorphine-induced

stereotyped behavior (rats):

0.65 mg/kg s.c.- Inhibition of

conditioned avoidance

response (rats): 1.5 mg/kg s.c.

[8]
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Experimental Protocols
The definitive structure and synthesis of roxindole have been established through various

chemical and analytical methods. The following sections outline the key experimental

approaches cited in the literature.

Synthesis of Roxindole
Two notable synthetic routes for roxindole have been reported, designed to improve yield and

efficiency over earlier methods.

Method 1: Phase-Transfer Catalysis

A high-yield synthetic route has been described that utilizes a phase-transfer catalyzed reaction

as the key step. This procedure involves the direct reaction of gamma-butyrolactone with 5-

methoxyindole to produce the essential indolylbutyric acid derivative in a single step.[1] This

method is noted for its efficiency. The detailed experimental protocol, including specific

catalysts, solvent systems, reaction conditions, and purification techniques, is available in the

full publication by Csende, F. (2001), Archiv der Pharmazie.

Method 2: Grignard Reaction with Succinic Anhydride

A concise synthetic approach has been developed to enable multi-gram synthesis from

inexpensive starting materials.[3] The key step in this route is the addition of succinic anhydride

to 5-methoxyindolylmagnesium bromide (a Grignard reagent). This strategy effectively

circumvents the more cumbersome construction of the indole moiety required in the original

synthetic pathways.[3] For a detailed methodology, including the preparation of the Grignard

reagent, reaction stoichiometry, temperature controls, and purification protocols, researchers

should consult the full paper by Lange, J. H. M., et al. (1999), Bioorganic & Medicinal

Chemistry Letters.

Structural Characterization
Standard analytical techniques are employed to confirm the identity and purity of the

synthesized roxindole hydrochloride. While specific spectral data is contained within the

primary literature, the general protocol involves:
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Used to determine the number and environment of protons, confirming the

presence of the indole, phenyl, tetrahydropyridine, and butyl chain protons.

¹³C NMR: Used to identify all unique carbon atoms in the molecule, confirming the carbon

skeleton.

2D NMR (e.g., COSY, HSQC, HMBC): Employed to establish connectivity between

protons and carbons, providing definitive structural elucidation.

Mass Spectrometry (MS):

Used to confirm the molecular weight of the compound. High-resolution mass

spectrometry (HRMS) provides the exact mass, which validates the molecular formula.

Fragmentation patterns can further corroborate the proposed structure.

Infrared (IR) Spectroscopy:

Used to identify key functional groups, such as the O-H stretch of the phenol, N-H stretch

of the indole, and C-H stretches of aromatic and aliphatic groups.

High-Performance Liquid Chromatography (HPLC):

Used to determine the purity of the final compound, typically showing a purity of ≥98%.[2]

[5]

Signaling Pathways and Mechanism of Action
Roxindole hydrochloride exerts its pharmacological effects primarily through its interaction

with dopamine and serotonin receptor systems. It acts as a potent partial agonist at D₂-like

dopamine autoreceptors and as an agonist at 5-HT₁ₐ serotonin receptors.[2][5][8] Both D₂-like

and 5-HT₁ₐ receptors are G-protein coupled receptors (GPCRs) that signal through the

inhibitory G-protein, Gαi/o.

The activation of these receptors by roxindole initiates a signaling cascade that leads to the

inhibition of adenylyl cyclase, resulting in decreased intracellular levels of cyclic AMP (cAMP).

This primary mechanism modulates neuronal excitability and neurotransmitter release.
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Roxindole's primary signaling pathway via Gαi/o-coupled receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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